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Compound of Interest

Compound Name:
2-Propanol, 1,1'-

(hydroxyimino)bis-

Cat. No.: B1609678 Get Quote

Disclaimer: The information provided herein focuses on Diisopropanolamine (DIPA), CAS: 110-

97-4, a widely used and well-documented alkanolamine. The initial query for 1,1'-

(hydroxyazanediyl)bis(propan-2-ol), CAS: 97173-34-7, yielded limited publicly available data

regarding its solubility characteristics. DIPA is a close structural analog, and the principles

governing its solubility are expected to be similar. Researchers should, however, exercise

caution and validate these recommendations for their specific compound of interest.

Structural Comparison:

1,1'-(hydroxyazanediyl)bis(propan-2-ol): A tertiary amine with a hydroxyl group on the

nitrogen atom.

Diisopropanolamine (DIPA): A secondary amine.

This structural difference, particularly the presence of the N-hydroxy group in the queried

compound versus the N-H group in DIPA, will influence properties such as pKa, polarity, and

hydrogen bonding potential, which in turn affect solubility.

Frequently Asked Questions (FAQs)
Q1: What is Diisopropanolamine (DIPA) and where is it commonly used?
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A1: Diisopropanolamine (DIPA) is a chemical compound that functions as a secondary amine

and a diol, giving it both basic and alcohol-like properties.[1][2] It is a versatile chemical used

as an emulsifier, stabilizer, surfactant, and a chemical intermediate for synthesizing other

compounds.[1][3] Its major applications are found in:

Gas Treatment: Removing hydrogen sulfide (H₂S) and carbon dioxide (CO₂) from natural

and industrial gas streams.[1][3][4]

Cosmetics and Personal Care: Acting as a pH adjuster, emulsifier, and buffering agent in

creams, lotions, and shampoos.[1][3][5]

Pharmaceuticals: Used as a buffering agent or alkalizer in topical formulations and can assist

in the solubility and absorption of active pharmaceutical ingredients.[6][7]

Metalworking Fluids: As a corrosion inhibitor.[3][8]

Coatings and Paints: As a neutralizing agent for resins.[3][8]

Q2: What is the general solubility of DIPA?

A2: DIPA is highly soluble in water.[9] It is often described as being completely soluble or

miscible with water.[5][10] It also shows good solubility in alcohols and moderate solubility in

solvents like acetone, while being slightly soluble in toluene and insoluble in hydrocarbons.[9]

[11]

Q3: What key factors influence the solubility of DIPA in aqueous solutions?

A3: The primary factors influencing DIPA's aqueous solubility are:

pH: DIPA is a weak base.[12] In acidic conditions (pH < 8.9), it becomes protonated, forming

a salt.[13] These salt forms are generally very water-soluble. At higher pH, a greater

proportion of the less polar, free base form exists.

Temperature: While specific quantitative data on the temperature-solubility curve is not

readily available in the search results, for most solids, solubility in water increases with

temperature. Given that DIPA is a solid at room temperature, warming the solvent can aid

dissolution.
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Presence of other solutes: High concentrations of dissolved salts can decrease the solubility

of DIPA through the "salting-out" effect.

Q4: My DIPA is a solid, but the literature sometimes refers to it as a liquid. Why?

A4: DIPA has a melting point around 42-45 °C (108-113 °F).[1][2] Therefore, it exists as a white

to yellowish waxy solid at a typical room temperature of 20-25°C.[6][11] It may appear as a

colorless to pale yellow liquid if the ambient temperature is elevated or after melting.[9]

Q5: I'm having trouble dissolving solid DIPA in water. What should I do?

A5: If DIPA is not dissolving readily, consider the following:

Gentle Heating: Warm the water while stirring. Since DIPA's melting point is relatively low,

this will significantly increase the rate of dissolution.

Agitation: Ensure adequate stirring or mixing to break up solid clumps and increase the

surface area in contact with the solvent.

pH Adjustment: If your formulation allows, lowering the pH slightly with a compatible acid will

convert DIPA to its highly soluble salt form.

Q6: How does the hygroscopic nature of DIPA affect its handling and solubility?

A6: DIPA is hygroscopic, meaning it readily absorbs moisture from the air.[1][5][14] This can

cause the solid to become sticky or clumpy, making it difficult to weigh and handle accurately.

The absorbed water can also affect the concentration of your final solution. It is crucial to store

DIPA in a tightly sealed container in a dry environment.[12]

Troubleshooting Guide for DIPA Solubility
This guide addresses common issues encountered during the preparation of DIPA solutions.
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Problem Potential Cause(s) Recommended Solution(s)

Solid DIPA is dissolving very

slowly or not at all.

1. Low Temperature: The

dissolution rate is slow at lower

temperatures. 2. Insufficient

Agitation: The solid material is

not being adequately

dispersed in the solvent. 3.

Approaching Saturation: The

concentration is nearing the

solubility limit at the current

temperature.

1. Gently warm the solvent

(e.g., to 40-50°C) with constant

stirring. 2. Increase the stirring

speed or use a magnetic

stirrer/overhead mixer. 3. Add

more solvent to decrease the

concentration or increase the

temperature to raise the

solubility limit.

A prepared DIPA solution

appears cloudy or hazy.

1. Incomplete Dissolution:

Microscopic solid particles are

still suspended in the solution.

2. Precipitation of Impurities:

The grade of DIPA may contain

impurities with lower solubility.

3. Reaction with Dissolved

Gases: Dissolved CO₂ from

the air can react with DIPA to

form carbamates, which may

have different solubility

characteristics.

1. Continue stirring and gently

heat the solution. If cloudiness

persists, filter the solution

through a 0.45 µm filter. 2. Use

a higher purity grade of DIPA.

Consider filtering the solution.

3. Use de-gassed water for

solution preparation.

Precipitate forms in a clear

DIPA solution over time.

1. Temperature Fluctuation:

The solution was prepared at

an elevated temperature and

has since cooled, causing

DIPA to crystallize out of a

supersaturated solution. 2. pH

Change: Absorption of

atmospheric CO₂ can lower

the pH of unbuffered solutions,

potentially affecting solubility or

leading to salt precipitation if

acidic species are present. 3.

Solvent Evaporation: The

1. Re-warm the solution to

redissolve the precipitate.

Store the solution at a

controlled temperature. 2. If

the application is pH-sensitive,

consider using a buffered

system. Keep the solution

container tightly sealed. 3.

Store the solution in a tightly

sealed container to prevent

evaporation.
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concentration of DIPA has

increased due to solvent loss.

Inconsistent solubility results

between different batches.

1. Hygroscopy: The water

content of the solid DIPA varies

between batches due to

moisture absorption, leading to

weighing errors. 2. Different

Material Grades: Different

purities or grades of DIPA are

being used. 3. Variability in

Solvent Quality: The pH or

purity of the water or solvent

used is inconsistent.

1. Store DIPA in a desiccator.

Allow the container to reach

room temperature before

opening to prevent

condensation. 2. Ensure the

same grade and supplier of

DIPA is used for all

experiments. 3. Use purified,

deionized, and preferably de-

gassed water for all

preparations.

Quantitative Data
Table 1: General Physicochemical Properties of
Diisopropanolamine (DIPA)

Property Value Reference(s)

CAS Number 110-97-4 [6][13]

Molecular Formula C₆H₁₅NO₂ [2][9]

Molecular Weight 133.19 g/mol [2]

Appearance White to yellowish waxy solid [6][11]

Melting Point 42-45 °C (108-113 °F) [1][2]

Boiling Point ~249 °C (480 °F) [2]

pKa 8.9 [13]

pH of 5% Aqueous Solution ~11.5 [9]

Table 2: Solubility of Diisopropanolamine (DIPA)
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Solvent Solubility Temperature Reference(s)

Water 870 g/L (Miscible) 20-25 °C [5][9][13]

Alcohols (e.g.,

Ethanol)
Miscible Not Specified [11]

Acetone Moderately Soluble Not Specified [9]

Toluene Slightly Soluble Not Specified [11]

Hydrocarbons Insoluble Not Specified [11]

Experimental Protocols
Protocol 1: Preparation of an Aqueous DIPA Stock
Solution (10% w/v)
Objective: To prepare a 100 mg/mL aqueous stock solution of Diisopropanolamine.

Materials:

Diisopropanolamine (DIPA), solid

High-purity deionized water

Heated magnetic stir plate

Magnetic stir bar

Calibrated balance

Spatula

Glass beaker

Volumetric flask (appropriate size)

Weighing paper/boat
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Methodology:

Preparation: Place a 250 mL glass beaker containing a magnetic stir bar on the magnetic stir

plate.

Weighing: On a calibrated balance, accurately weigh 10.0 g of solid DIPA. Note: DIPA is

hygroscopic; handle it quickly and in a low-humidity environment if possible.

Initial Dissolution: Add the weighed DIPA to the beaker. Add approximately 80 mL of

deionized water to the beaker.

Mixing and Heating: Turn on the stirrer to a moderate speed (e.g., 200-300 rpm). Gently heat

the solution to 35-40°C. Do not boil.

Observation: Continue stirring until all the DIPA solid has completely dissolved and the

solution is clear. This may take several minutes.

Final Volume Adjustment: Once dissolved, turn off the heat and allow the solution to cool to

room temperature.

Transfer: Carefully transfer the cooled solution to a 100 mL volumetric flask.

QS (Quantum Satis): Rinse the beaker with small amounts of deionized water, adding the

rinsate to the volumetric flask to ensure a complete transfer. Add deionized water to the flask

until the bottom of the meniscus reaches the calibration mark.

Final Mixing: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the final solution to a clearly labeled, tightly sealed storage bottle. Store at

room temperature unless otherwise specified for your experiment.

Visualizations
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Troubleshooting DIPA Dissolution Issues

DIPA fails to dissolve or solution is cloudy

Is the solvent heated?
(e.g., to 40-50°C)

Action: Gently heat solvent
with continuous stirring.

No

Is agitation adequate?

YesRe-evaluate

Action: Increase stir speed or
use appropriate mixing method.

No

Is the aqueous solution pH > 9?

YesRe-evaluate

Action: If permissible, lower pH
to < 8.9 to form a soluble salt.

Yes

Is high-purity DIPA and
de-gassed solvent being used?

No / N/A

Problem Resolved: Clear Solution

Action: Filter solution through
a 0.45 µm filter.

No

Yes
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start_end process_step decision Start: Prepare Materials
(DIPA, Water, Beaker, Stirrer)

Weigh 10.0 g of DIPA

Add DIPA and ~80 mL Water
to Beaker

Stir and Gently Heat
to 35-40°C

Is all solid dissolved?

No

Cool solution to
Room Temperature

Yes

Transfer to 100 mL
Volumetric Flask

QS to 100 mL with Water

Cap and Invert to Mix

End: 10% w/v DIPA Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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